Cas no 1110786-48-5 (1-Bromo-5-azidopentane-2-one)
1-Bromo-5-azidopentane-2-one structure
Product Name:1-Bromo-5-azidopentane-2-one
CAS No:1110786-48-5
MF:C5H8BrN3O
MW:206.040519714355
CID:5688706
PubChem ID:101520964
Update Time:2023-09-27
1-Bromo-5-azidopentane-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Azido-1-bromo-2-pentanone
- DTXSID201310482
- 1110786-48-5
- 1-Bromo-5-azidopentane-2-one
-
- Inchi： 1S/C5H8BrN3O/c6-4-5(10)2-1-3-8-9-7/h1-4H2
- InChI Key： ZNLLNFNIRGFKNI-UHFFFAOYSA-N
- SMILES： BrCC(CCCN=[N+]=[N-])=O
Computed Properties
- Exact Mass: 204.98507g/mol
- Monoisotopic Mass: 204.98507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 31.4Ų
1-Bromo-5-azidopentane-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01Q42Z-50mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 50mg |
$335.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-100mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 100mg |
$485.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-250mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 250mg |
$664.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-500mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 500mg |
$1012.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-1g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 1g |
$1281.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-2.5g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 2.5g |
$2449.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-5g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 5g |
$3595.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-10g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 10g |
$5298.00 | 2023-12-26 |
1-Bromo-5-azidopentane-2-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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